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Compound of Interest

Compound Name:
2-(4-Hydroxyphenyl)quinoline-4-

carboxylic acid

Cat. No.: B1295943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-(4-Hydroxyphenyl)quinoline-4-carboxylic acid (CAS No. 6952-34-

7) is critical to ensure laboratory safety and environmental protection. This guide provides

detailed procedures for the safe handling and disposal of this compound, based on available

safety data for the substance and structurally related quinoline carboxylic acids.

Immediate Safety and Hazard Information
While specific toxicological data for 2-(4-Hydroxyphenyl)quinoline-4-carboxylic acid is

limited, data from analogous compounds suggest it should be handled as a hazardous

substance. Structurally similar quinoline carboxylic acids are known to cause skin, eye, and

respiratory irritation.[1][2] Therefore, appropriate personal protective equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times

when handling this compound. All work should be conducted in a well-ventilated area or a

chemical fume hood.

Hazard Classifications (Based on Analogous Compounds)
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Hazard Class GHS Hazard Statement
Source (Analogous
Compound)

Skin Irritation H315: Causes skin irritation [1][2]

Eye Irritation
H319: Causes serious eye

irritation
[1][2]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
[1]

Acute Oral Toxicity H302: Harmful if swallowed [2]

Toxicological and Exposure Data (General Quinoline Derivatives)

Quantitative data for 2-(4-Hydroxyphenyl)quinoline-4-carboxylic acid is not readily

available. The following table presents data for the parent compound, quinoline, to provide a

conservative estimate of potential hazards.

Data Point Value Species Source

Oral LD50 331 mg/kg Rat [3][4]

Skin LD50 540 uL/kg Rabbit [3][4]

AIHA WEEL (8-hr

TWA)
0.001 ppm N/A [5]

AIHA WEEL: American Industrial Hygiene Association Workplace Environmental Exposure

Limit. TWA: Time-Weighted Average. Note: This data is for Quinoline (CAS 91-22-5) and should

be used as a precautionary reference only.

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 2-(4-Hydroxyphenyl)quinoline-4-
carboxylic acid is through an approved hazardous waste disposal facility. Do not dispose of

this chemical down the drain or in regular solid waste.
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Experimental Workflow for Waste Handling and Disposal
1. Waste Segregation and Collection:

Solid Waste: Collect solid 2-(4-Hydroxyphenyl)quinoline-4-carboxylic acid waste,

including contaminated consumables (e.g., weigh boats, contaminated paper towels), in a

designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and sealed

hazardous waste container. Avoid mixing with other solvent waste streams if possible to

prevent unknown chemical reactions.

Sharps: Any sharps contaminated with the compound should be placed in a designated

sharps container for hazardous chemical waste.

2. Labeling:

All waste containers must be clearly labeled with the full chemical name: "Waste 2-(4-
Hydroxyphenyl)quinoline-4-carboxylic acid" and the appropriate hazard pictograms (e.g.,

exclamation mark for irritant).

Indicate the approximate concentration and quantity of the waste.

Include the date of waste generation and the laboratory contact information.

3. Temporary Storage:

Store the sealed and labeled waste containers in a designated satellite accumulation area

within the laboratory.

This area should be away from general work areas, drains, and sources of ignition.

Ensure secondary containment is used to prevent the spread of material in case of a spill.

4. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to schedule a pickup for the hazardous waste.
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Follow all institutional and local regulations for waste manifest and transportation.

5. Spill Management:

In case of a small spill, carefully sweep up the solid material to avoid generating dust.

For liquid spills, use an inert absorbent material.

Place all cleanup materials into a designated hazardous waste container.

For large spills, evacuate the area and contact your EHS office immediately.

Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of 2-(4-
Hydroxyphenyl)quinoline-4-carboxylic acid.
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Caption: Disposal workflow for 2-(4-Hydroxyphenyl)quinoline-4-carboxylic acid.
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This comprehensive approach to the disposal of 2-(4-Hydroxyphenyl)quinoline-4-carboxylic
acid will help ensure a safe laboratory environment and compliance with waste management

regulations. Always consult your institution's specific safety protocols and your local regulations

for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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